Cas no 102573-84-2 (2,2-dimethyl-1,3-dioxane-5-carbaldehyde)

2,2-Dimethyl-1,3-dioxane-5-carbaldehyde is a cyclic acetal-protected aldehyde compound, often utilized as an intermediate in organic synthesis. Its key structural feature—the dioxane ring—provides stability to the aldehyde group under acidic or basic conditions, making it suitable for reactions requiring selective protection. The geminal dimethyl substitution further enhances steric protection, reducing unwanted side reactions. This compound is particularly valuable in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, where controlled aldehyde reactivity is essential. Its stability and selective deprotection potential offer advantages in multi-step synthetic routes, ensuring high yields and purity in downstream applications.
2,2-dimethyl-1,3-dioxane-5-carbaldehyde structure
102573-84-2 structure
Product Name:2,2-dimethyl-1,3-dioxane-5-carbaldehyde
CAS No:102573-84-2
MF:C7H12O3
MW:144.168382644653
MDL:MFCD11847673
CID:125123
PubChem ID:11126391
Update Time:2025-06-07

2,2-dimethyl-1,3-dioxane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5-carboxaldehyde, 2,2-dimethyl- (9CI)
    • 2,2-dimethyl-1,3-dioxane-5-carbaldehyde
    • 1,3-Dioxan
    • 2,2-Dimethyl-[1,3]dioxane-4,6-dione
    • 2,2-dimethyl-[1,3]dioxane-5-carbaldehyde
    • 2,2-Dimethyl-1,3-dioxan-4,6-dione
    • 2,2-dimethyl-1,3-dioxane-5-methanal
    • 2,2-Dimethyl-m-dioxane-4,6-dione
    • cycl-Isopropylidene malonate
    • Isopropylidene malonate
    • Malonic acid cyclic isopropylidene ester
    • Meldrums acid
    • Meldrum's acid
    • methoxymethylene Meldrum's acid
    • sub-Isopropyl malonate
    • 1,3-Dioxane-5-carboxaldehyde, 2,2-diMethyl-
    • AKOS024048857
    • A857196
    • 2,2-dimethyl-1,3-dioxane-5-carboxaldehyde
    • CS-0342644
    • SCHEMBL75283
    • 102573-84-2
    • SB30243
    • Z1255451132
    • ALKYTHSHCFHVTO-UHFFFAOYSA-N
    • CEA57384
    • EN300-2984358
    • MDL: MFCD11847673
    • Inchi: 1S/C7H12O3/c1-7(2)9-4-6(3-8)5-10-7/h3,6H,4-5H2,1-2H3
    • InChI Key: ALKYTHSHCFHVTO-UHFFFAOYSA-N
    • SMILES: O1CC(C=O)COC1(C)C

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

2,2-dimethyl-1,3-dioxane-5-carbaldehyde Pricemore >>

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